Cas no 41979-47-9 (Phosphinousamide, N-(1,1-dimethylethyl)-P,P-diphenyl-)

• Product Name: Phosphinousamide, N-(1,1-dimethylethyl)-P,P-diphenyl-
• CAS No: 41979-47-9
• MF: C₁₆H₂₀NP
• MW: 257.310464859009
• CID: 334700
• PubChem ID: 266993
• Update Time: 2025-04-19

Phosphinousamide, N-(1,1-dimethylethyl)-P,P-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinousamide, N-(1,1-dimethylethyl)-P,P-diphenyl-
• 41979-47-9
• SCHEMBL16285193
• n-tert-butyl-p,p-diphenylphosphinous amide
• t-butylaminodiphenylphosphine
• DTXSID70295885
• NSC-106089
• NSC106089
• C16H20NP

• Inchi： 1S/C16H20NP/c1-16(2,3)17-18(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,17H,1-3H3
• InChI Key： SYLDOBJLWJSZBQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)NC(C)(C)C

Computed Properties

• Exact Mass: 257.133336640g/mol
• Monoisotopic Mass: 257.133336640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų